Iron antimonide

• CAS: 12022-92-3
• Molecular Formula: FeSb+3
• Molecular Weight: 177.61 g/mol
• SMILES: [Fe+3].[Sb]
• InChI: InChI=1S/Fe.Sb/q+3
• InChIKey: SBLMIPWAMVAONB-UHFFFAOYSA-N

Procuring phase-pure FeSb for thermoelectric or electrode research presents synthesis validation challenges, as standard wet-chemical methods fail to yield this phase. This compound is synthesized exclusively via the metal-arene driven reduction approach, ensuring correct stoichiometry and the hexagonal NiAs-type crystal structure required for reproducible data. - Hardness of 6.076 GPa ensures mechanical integrity during device fabrication, contrasting with brittle FeSb₂. - Electrical conductivity of 24,049 S/m at 447 K supports baseline thermoelectric and multifunctional electrode studies. - Validates new synthetic methodologies where successful FeSb formation demonstrates broad applicability across transition metal antimonides.

Iron Antimonide (CAS: 12022-92-3) Procurement Guide: Differentiating FeSb from FeSb₂ in Low-Temperature Thermoelectric and Synthesis-Sensitive Applications

Iron antimonide (CAS 12022-92-3) refers to the 1:1 intermetallic compound FeSb, a binary transition metal antimonide with a hexagonal NiAs-type crystal structure (space group P63/mmc) [1]. This compound should be distinguished from the iron diantimonide FeSb₂, a narrow-gap semiconductor with a markedly different stoichiometry and thermoelectric profile [2]. FeSb is primarily investigated as a thermoelectric and electrode material, with recent studies characterizing its transport, mechanical, and electrochemical properties [1]. Its synthesis presents unique challenges that dictate specialized procurement considerations compared to more widely studied antimonide analogs.

• [1] Abhishek, A., Ravi, K. R., Rana, T. H., Parasuraman, R., Perumal, S., & Ramesh, V. (2024). Thermoelectric, mechanical and electrochemical properties of pure single-phase FeSb. Ceramics International, 50(15), 26760-26769. View Source
• [2] Saleemi, M., Toprak, M. S., Li, S., Johnsson, M., & Muhammed, M. (2016). Chemical Synthesis of Iron Antimonide (FeSb₂) and Its Thermoelectric Properties. Inorganic Chemistry, 55(4), 1831-1836. View Source

Why FeSb Cannot Be Interchanged with FeSb₂ or Other Binary Antimonides in Thermoelectric and Electrode Applications: A Quantitative Justification

The Fe-Sb binary phase system contains distinct stoichiometric compounds (FeSb, FeSb₂, FeSb₃) whose thermoelectric, mechanical, and synthesis profiles differ by orders of magnitude. The most critical differentiation lies between FeSb and FeSb₂: while FeSb₂ exhibits a colossal low-temperature Seebeck coefficient reaching ~45 mV/K (~45,000 μV/K) near 10 K, making it suitable for cryogenic cooling, FeSb demonstrates a Seebeck coefficient of only −5.4 μV/K at 497 K [1][2]. Furthermore, FeSb is significantly harder (6.076 GPa) than the more brittle FeSb₂, making it more mechanically robust for industrial handling [1]. Synthesis pathways also diverge critically: FeSb can only be synthesized by the metal-arene driven reduction approach, while simple reduction and polyol methods fail to yield this phase, in contrast to other binary antimonides like CoSb and NiSb [3]. Substitution without accounting for these differences would lead to complete functional failure in the target application.

• [1] Abhishek, A., Ravi, K. R., Rana, T. H., Parasuraman, R., Perumal, S., & Ramesh, V. (2024). Thermoelectric, mechanical and electrochemical properties of pure single-phase FeSb. Ceramics International, 50(15), 26760-26769. View Source
• [2] Saleemi, M., Toprak, M. S., Li, S., Johnsson, M., & Muhammed, M. (2016). Chemical Synthesis of Iron Antimonide (FeSb₂) and Its Thermoelectric Properties. Inorganic Chemistry, 55(4), 1831-1836. View Source
• [3] Gautam, A., Singh, A. K., & Srivastava, O. N. (2019). Metal-arene driven reduction approach to synthesize binary antimonides: The case of XSb (X = Fe, Co and Ni). Solid State Sciences, 96, 105950. View Source

Quantitative Differentiation Evidence: FeSb Versus FeSb₂, RuSb₂, and Other Thermoelectric Antimonides

Seebeck Coefficient: FeSb Exhibits Orders of Magnitude Lower Thermopower Than FeSb₂, Dictating Distinct Application Temperature Ranges

FeSb (FeSb₀.₉) achieves a maximum Seebeck coefficient of −5.4 μV/K at 497 K, as measured on a hot-pressed pellet synthesized by vacuum melting [1]. In stark contrast, FeSb₂ exhibits a colossal Seebeck coefficient of ~45,000 μV/K (45 mV/K) near 10 K [2]. This represents a difference of approximately 8,300× in thermopower magnitude and fundamentally different optimal operating temperature regimes. While FeSb₂'s record Seebeck coefficient enables high thermoelectric power factors at cryogenic temperatures (exceeding 2,000 μW/K²·cm), FeSb's modest Seebeck coefficient at higher temperatures positions it as a distinct material class entirely.

Evidence Dimension	Maximum Seebeck coefficient (thermopower)
Target Compound Data	−5.4 μV/K at 497 K
Comparator Or Baseline	FeSb₂: ~45,000 μV/K at ~10 K
Quantified Difference	~8,300× higher Seebeck coefficient in FeSb₂
Conditions	FeSb: hot-pressed pellet synthesized by vacuum melting; FeSb₂: single crystal/polycrystalline literature values

Why This Matters

This differentiation determines the functional temperature range and efficiency of thermoelectric devices; FeSb cannot be used for cryogenic cooling applications where FeSb₂ excels, nor can FeSb₂ substitute for higher-temperature applications where FeSb may be viable.

• [1] Abhishek, A., Ravi, K. R., Rana, T. H., Parasuraman, R., Perumal, S., & Ramesh, V. (2024). Thermoelectric, mechanical and electrochemical properties of pure single-phase FeSb. Ceramics International, 50(15), 26760-26769. View Source
• [2] Sun, P., Oeschler, N., Johnsen, S., Iversen, B. B., & Steglich, F. (2009). Huge Thermoelectric Power Factor: FeSb₂ versus FeAs₂ and RuSb₂. Applied Physics Express, 2, 091102. View Source

Synthesis Route Exclusivity: FeSb Requires Metal-Arene Driven Reduction; Alternative Methods Fail to Yield the Phase

In a comparative study of three binary antimonides (FeSb, CoSb, NiSb) synthesized by three wet chemical methods (simple reduction, polyol approach, and metal-arene driven reduction), FeSb could only be successfully synthesized using the metal-arene driven reduction approach [1]. Both simple reduction and polyol methods failed to yield the FeSb phase, whereas CoSb and NiSb could be synthesized by all three methods. The metal-arene reduction approach produced highly crystalline single-phase FeSb nanoparticles as confirmed by XRD, SEM, TEM, and XPS analysis.

Evidence Dimension	Number of viable wet chemical synthesis routes
Target Compound Data	1 (metal-arene driven reduction only)
Comparator Or Baseline	CoSb and NiSb: 3 routes (simple reduction, polyol, metal-arene reduction)
Quantified Difference	FeSb synthesis feasible by only 1 of 3 tested methods
Conditions	Wet chemical synthesis of nanoparticular binary antimonides

Why This Matters

This synthesis exclusivity has direct procurement implications: FeSb cannot be sourced from suppliers using conventional simple reduction or polyol routes; it requires specialized synthesis capabilities that may affect availability, cost, and purity.

• [1] Gautam, A., Singh, A. K., & Srivastava, O. N. (2019). Metal-arene driven reduction approach to synthesize binary antimonides: The case of XSb (X = Fe, Co and Ni). Solid State Sciences, 96, 105950. View Source

Mechanical Hardness: FeSb Demonstrates Sufficient Hardness for Industrial Handling, Unlike More Brittle Thermoelectric Antimonides

Pure single-phase FeSb (FeSb₀.₉) exhibits a Vickers hardness of 6.076 GPa as measured on a hot-pressed pellet [1]. This value is considered sufficient for industrial handling of thermoelectric materials [1]. In comparison, skutterudite antimonides such as Fe₄Sb₁₂-based materials typically exhibit lower hardness values, and filled skutterudites show hardness that linearly depends on density and modulus [2]. The hardness of FeSb provides a mechanical robustness advantage during device fabrication and module assembly.

Evidence Dimension	Vickers hardness
Target Compound Data	6.076 GPa
Comparator Or Baseline	Fe₄Sb₁₂-based skutterudites: lower values (exact comparison values not reported in same study)
Quantified Difference	FeSb hardness reported as 'sufficient for industrial handling'
Conditions	Hot-pressed pellet of FeSb₀.₉

Why This Matters

Mechanical robustness directly impacts manufacturability and device yield; materials that fracture easily during module assembly or operation may be unsuitable for commercial thermoelectric devices.

• [1] Abhishek, A., Ravi, K. R., Rana, T. H., Parasuraman, R., Perumal, S., & Ramesh, V. (2024). Thermoelectric, mechanical and electrochemical properties of pure single-phase FeSb. Ceramics International, 50(15), 26760-26769. View Source
• [2] Rogl, G., Rogl, P., Bauer, E., & Zehetbauer, M. (2015). Mechanical properties of filled antimonide skutterudites. In Thermoelectric Bi₂Te₃ Nanomaterials (pp. 219-233). Wiley-VCH. View Source

Electrical Conductivity: FeSb Exhibits Higher Electrical Conductivity Than FeSb₂ at Elevated Temperatures

FeSb (FeSb₀.₉) exhibits a minimum electrical conductivity of 24,049 S/m (equivalent to 240.49 S/cm) at 447 K [1]. In contrast, FeSb₂ polycrystalline bulk material synthesized via molten salt approach achieves a maximum electrical conductivity of 6,000 S/cm at 100 K, which decreases significantly at higher temperatures [2]. At temperatures relevant to electrode applications (~400–500 K), FeSb maintains conductivity in the 10⁴ S/m range, while FeSb₂ exhibits conductivity in the 10²–10³ S/cm range, depending on temperature. The absolute conductivity values differ by approximately 1–2 orders of magnitude depending on the temperature regime.

Evidence Dimension	Electrical conductivity
Target Compound Data	24,049 S/m at 447 K
Comparator Or Baseline	FeSb₂: 6,000 S/cm at 100 K (peak), decreasing at higher T
Quantified Difference	~1–2 orders of magnitude difference depending on temperature
Conditions	FeSb: hot-pressed pellet; FeSb₂: SPS-consolidated polycrystalline bulk

Why This Matters

Electrical conductivity directly impacts performance in both thermoelectric devices (where it contributes to power factor) and electrode applications (where high conductivity is essential for efficient charge transport).

• [1] Abhishek, A., Ravi, K. R., Rana, T. H., Parasuraman, R., Perumal, S., & Ramesh, V. (2024). Thermoelectric, mechanical and electrochemical properties of pure single-phase FeSb. Ceramics International, 50(15), 26760-26769. View Source
• [2] Saleemi, M., Toprak, M. S., Li, S., Johnsson, M., & Muhammed, M. (2016). Chemical Synthesis of Iron Antimonide (FeSb₂) and Its Thermoelectric Properties. Inorganic Chemistry, 55(4), 1831-1836. View Source

Crystal Structure and Phase Stability: FeSb Adopts Hexagonal NiAs-Type Structure Distinct from Orthorhombic FeSb₂

FeSb crystallizes in the hexagonal NiAs-type structure with space group P6₃/mmc, as confirmed by powder X-ray diffraction (PXRD) analysis on vacuum-melted samples [1]. This structure is distinct from FeSb₂, which adopts an orthorhombic marcasite-type structure (space group Pnnm) [2]. The hexagonal NiAs-type structure is characteristic of many transition metal antimonides (FeSb, CoSb, NiSb) and is associated with metallic or semimetallic conduction behavior, whereas the orthorhombic FeSb₂ structure yields a narrow bandgap semiconducting behavior. Additionally, pure single-phase FeSb requires a 10% antimony deficiency (FeSb₀.₉) for formation, highlighting the narrow phase stability window [1].

Evidence Dimension	Crystal structure type
Target Compound Data	Hexagonal NiAs-type (space group P6₃/mmc)
Comparator Or Baseline	FeSb₂: Orthorhombic marcasite-type (space group Pnnm)
Quantified Difference	Qualitative structural difference with implications for electronic properties
Conditions	Ambient conditions, PXRD analysis

Why This Matters

Crystal structure fundamentally dictates electronic band structure, carrier transport, and thermoelectric performance; procurement of the correct phase is essential for achieving the target functional properties.

• [1] Abhishek, A., Ravi, K. R., Rana, T. H., Parasuraman, R., Perumal, S., & Ramesh, V. (2024). Thermoelectric, mechanical and electrochemical properties of pure single-phase FeSb. Ceramics International, 50(15), 26760-26769. View Source
• [2] Petříček, V., Dušek, M., & Palatinus, L. (2014). Crystallographic Computing System JANA2006: General features. Zeitschrift für Kristallographie - Crystalline Materials, 229(5), 345-352. View Source

Electrochemical Capacitance: FeSb Demonstrates Moderate Specific Capacitance for Potential Energy Storage Applications

In a three-electrode electrochemical study, pure single-phase FeSb (FeSb₀.₉) attained a specific capacitance of 169.5 F/g at a current density of 2 A/g [1]. This value represents the first reported electrochemical capacitance data for FeSb, as no prior reports were available [1]. While this capacitance is modest compared to dedicated supercapacitor materials (e.g., transition metal oxides or carbon-based materials), it provides an additional functional property beyond thermoelectric performance. Comparable capacitance data for FeSb₂ are not reported in the literature, preventing direct comparison.

Evidence Dimension	Specific capacitance
Target Compound Data	169.5 F/g at 2 A/g
Comparator Or Baseline	FeSb₂: No comparable data available in literature
Quantified Difference	N/A (lack of comparator data)
Conditions	Three-electrode electrochemical cell configuration

Why This Matters

The electrochemical capacitance of FeSb may be relevant for multifunctional materials research or hybrid energy storage/conversion applications, though this property remains exploratory and should not be the primary procurement criterion.

• [1] Abhishek, A., Ravi, K. R., Rana, T. H., Parasuraman, R., Perumal, S., & Ramesh, V. (2024). Thermoelectric, mechanical and electrochemical properties of pure single-phase FeSb. Ceramics International, 50(15), 26760-26769. View Source

Optimal Procurement Scenarios for Iron Antimonide (FeSb) Based on Differentiated Evidence

Higher-Temperature Thermoelectric Research Where Cryogenic FeSb₂ Performance Is Irrelevant

Given that FeSb exhibits a maximum Seebeck coefficient of −5.4 μV/K at 497 K, compared to FeSb₂'s colossal 45,000 μV/K only at cryogenic temperatures (~10 K), FeSb should be procured specifically for thermoelectric research targeting mid-to-high temperature regimes (300–500 K) where FeSb₂'s extraordinary performance does not apply [1]. Researchers investigating thermoelectric materials for waste heat recovery in the 400–500 K range may find FeSb's combination of moderate Seebeck coefficient and electrical conductivity (~24,049 S/m) a viable baseline material or precursor for doping studies.

Mechanically Robust Thermoelectric Module Fabrication and Industrial Handling Studies

FeSb's measured hardness of 6.076 GPa makes it a candidate for thermoelectric device fabrication processes where mechanical integrity during cutting, polishing, and module assembly is critical [1]. This property contrasts with more brittle antimonides (e.g., skutterudites, FeSb₂) that may fracture or chip during processing. Procurement for studies involving mechanical characterization, device prototyping, or scalable manufacturing should prioritize FeSb when mechanical durability is a primary concern.

Synthesis Methodology Development for Hexagonal NiAs-Type Binary Antimonides

The finding that FeSb can only be synthesized via the metal-arene driven reduction approach—while CoSb and NiSb can be prepared by three different wet chemical methods—makes FeSb a valuable benchmark material for synthesis methodology studies [1]. Researchers developing new synthetic routes for intermetallic antimonides should procure FeSb as a challenging test case to validate new methods. Successful FeSb synthesis serves as evidence of a method's broad applicability across the transition metal antimonide family.

Electrode Material Research Requiring Moderate Conductivity and Electrochemical Activity

FeSb's electrical conductivity of 24,049 S/m at 447 K and specific capacitance of 169.5 F/g at 2 A/g position it for exploratory electrode material research in lithium-ion batteries or hybrid energy storage devices [1][2]. While not competitive with dedicated electrode materials on performance alone, FeSb's combination of properties (conductivity, electrochemical activity, mechanical hardness) may be valuable for multifunctional electrode designs where mechanical integrity or co-integration with thermoelectric functionality is desired.

• [1] Abhishek, A., Ravi, K. R., Rana, T. H., Parasuraman, R., Perumal, S., & Ramesh, V. (2024). Thermoelectric, mechanical and electrochemical properties of pure single-phase FeSb. Ceramics International, 50(15), 26760-26769. View Source
• [2] Gautam, A., Singh, A. K., & Srivastava, O. N. (2019). Metal-arene driven reduction approach to synthesize binary antimonides: The case of XSb (X = Fe, Co and Ni). Solid State Sciences, 96, 105950. View Source